3-[(e)-{4-[(4,6-Dichloro-1,3,5-triazin-2-yl)amino]-2-methylphenyl}diazenyl]naphthalene-1,5-disulfonic acid

Specification

• CAS No.: 33508-55-3
• Molecular Formula: C20H14Cl2N6O6S2
• Molecular Weight: 569.4 g/mol
• IUPAC Name: 3-[[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-2-methylphenyl]diazenyl]naphthalene-1,5-disulfonic acid
• Standard InChI: InChI=1S/C20H14Cl2N6O6S2/c1-10-7-11(23-20-25-18(21)24-19(22)26-20)5-6-15(10)28-27-12-8-14-13(17(9-12)36(32,33)34)3-2-4-16(14)35(29,30)31/h2-9H,1H3,(H,29,30,31)(H,32,33,34)(H,23,24,25,26)
• Standard InChI Key: FFUPTYQEWMUQFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC2=NC(=NC(=N2)Cl)Cl)N=NC3=CC4=C(C=CC=C4S(=O)(=O)O)C(=C3)S(=O)(=O)O

Introduction

Chemical Identity and Nomenclature

3-$[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-2-methylphenyl]diazenyl]naphthalene-1,5-disulfonic acid is an organic compound with the molecular formula$C_{20}H_{14}Cl_2N_6O_6S_2$$ . Key identifiers and synonyms include:

• IUPAC Name: 3-[[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-2-methylphenyl]diazenyl]naphthalene-1,5-disulfonic acid

• CAS Number: 33508-55-3

• EINECS: 251-546-3

• Other names:

  • 3-[(e)-{4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-2-methylphenyl}diazenyl]naphthalene-1,5-disulfonic acid

  • 3-(2-(4-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)-2-methylphenyl)diazenyl)-1,5-naphthalenedisulfonic acid

  • 3-[2-[4-[(4,6-Dichloro-1,3,5-triazin-2-yl)amino]-2-methylphenyl]diazenyl]-1,5-naphthalenedisulfonic acid

  • 3-((4-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)-o-tolyl)azo)naphthalene-1,5-disulphonic acid

Synthesis

The synthesis of 3-$$[(4,6-Dichloro-1,3,5-triazin-2-yl)amino]-2-methylphenyl]diazenyl]naphthalene-1,5-disulfonic acid typically involves multiple steps. A similar compound, a carbazole-triazine hybrid, can be created through the addition-elimination reaction between carbazole and 2,4,6-trichlorotriazine in a base environment.

Related Compounds

• [Trisodium 4-(E)-{8-(4,6-dichloro-1,3,5-triazin-2-yl)amino]-1-hydroxy-3,6-disulfonato-2-naphthyl}diazenyl]benzoate](pplx://action/followup): This compound has a molecular weight of 681.326 and a molecular formula of $C_{20}H_9Cl_2N_6Na_3O_9S_2$ .

• [7-$$$$2-$(aminocarbonyl)amino]-4-$(4,6-dichloro-1,3,5-triazin-2-yl)amino]phenyl]azo]naphthalene-1,3,6-trisulphonic acid](pplx://action/followup): This related compound has the molecular formula $C_{20}H_{14}Cl_2N_8O_{10}S_3$ and a molecular weight of 693.4738.

• 9-(4,6-dichloro-1,3,5-triazin-2-yl)-9H-carbazole: The structure of this compound was confirmed by single crystal X-ray diffraction.

• 4,6-Dichloro-1,3,5-triazin-2-amine: This compound has a molecular formula of $C_3H_2Cl_2N_4$ and a molecular weight of 164.98.